Cholesteryl palmitelaidate

Description

Cholesteryl palmitelaidate is a cholesterol derivative , specifically a fatty acid ester of cholesterol . In this type of compound, cholesterol, a sterol and lipid present in the cell membranes of animal tissues and blood plasma, is esterified with a fatty acid . Fatty acid esters of cholesterol constitute a significant portion, about two-thirds, of the cholesterol found in plasma . Cholesteryl palmitelaidate has the molecular formula C43H74O2 and a molecular weight of 623.05 .

Cholesteryl esters, including cholesteryl palmitelaidate, play a role in the development of atherosclerosis . The accumulation of these esters in the arterial intima, the innermost layer of an artery, is a characteristic feature of this disease, which involves a chronic inflammatory response in the arterial walls due to the deposition of lipoproteins . Furthermore, research indicates that reducing saturated fat levels, including palmitic acid, can positively impact cardiovascular health by helping to maintain dietary consumption of saturated fats below 10% of total energy intake .

A similar compound, cholesteryl palmitoleate, also exists as an important plasma cholesteryl ester . Cholesteryl palmitelaidate has a trans-9-hexadecenoate configuration , while cholesteryl palmitoleate has a (Z)-cholesterol 9-hexadecenoate configuration .

• CAS No.: 102679-72-1
• Product Name: Cholesteryl palmitelaidate
• Molecular Formula: C43H74O2
• Molecular Weight: 623.0 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-hexadec-9-enoate
• Standard InChI: InChI=1S/C43H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-41(44)45-36-28-30-42(5)35(32-36)24-25-37-39-27-26-38(34(4)22-20-21-33(2)3)43(39,6)31-29-40(37)42/h12-13,24,33-34,36-40H,7-11,14-23,25-32H2,1-6H3/b13-12+/t34-,36+,37+,38-,39+,40+,42+,43-/m1/s1
• Standard InChIKey: HODJWNWCVNUPAQ-ZCORLQAUSA-N
• SMILES: CCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Canonical SMILES: CCCCCCC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Synonyms: cholesteryl 9-hexadecenoate; cholesteryl 9-palmitelaidate; cholesteryl 9-palmitoleate; cholesteryl cis-9-hexadecenoate; cholesteryl trans-9-hexadecenoate
• PubChem Compound: 6449983
• Last Modified: Sep 13 2023